Cas no 2630-39-9 ((-) Methyl Dihydrojasmonate)

(-) Methyl Dihydrojasmonate Properties

Names and Identifiers

• Cyclopentaneaceticacid, 3-oxo-2-pentyl-, methyl ester, (1R,2R)-
• METHYLDIHYDROJASMONATE
• (-)-trans-(1R,2R)-hedione(R)
• (-)-trans-(1R,2R)-paradisone(R)
• 3-methoxycarbonylmethyl-2-pentylcyclopentanone(methyl dihydroepijasmonate)
• CAIGEON
• CEPIONATE
• Einecs 246-495-9
• FEMA 3408
• Fema no. 3408
• HEDION
• hedione
• kharismal
• MDJ SUPER
• methyl 2-(3-oxy-2-pentylcyclopentyl)acetate
• methyl 3-oxo-2-pentyl-1-cyclopentaneacetate
• methyl 3-oxo-2-pentylcyclopentaneacetate
• Methyldihydrojasonate
• 3-oxo-2-pentyl-, methyl ester, (1 theta-trans)-cyclopentaneacetic acid
• +Expand

• MDL： MFCD00085362
• InChIKey： KVWWIYGFBYDJQC-GHMZBOCLSA-N
• Inchi： InChI=1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3/t10-,11-/m1/s1
• SMILES： CCCCC[C@@H]1[C@H](CCC1=O)CC(=O)OC

Computed Properties

• Exact Mass: 226.15696
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Heavy Atom Count: 16

Experimental Properties

• PSA: 43.37
• Refractive Index: nD20 1.4583
• Boiling Point: bp0.03 100°
• Specific Rotation: D -33.8° (c = 2.9 in CHCl3)
• Density: d421 0.9968